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Compound of Interest

1-(4-Chlorophenyl)-2-
Compound Name:
imidazolidinone

Cat. No.: B087898

This guide provides a detailed overview of the molecular structure, properties, and synthesis of
1-(4-Chlorophenyl)-2-imidazolidinone, a heterocyclic compound of interest to researchers
and professionals in drug development and chemical synthesis.

Molecular Structure and Properties

1-(4-Chlorophenyl)-2-imidazolidinone is a derivative of imidazolidinone, which features a
five-membered ring containing two nitrogen atoms. The structure is characterized by a
chlorophenyl group attached to one of the nitrogen atoms of the imidazolidinone ring.

Quantitative Data Summary

Property Value Reference
Molecular Formula C9H9CIN20 [1112]
Molecular Weight 196.64 g/mol [1]
Alternate Molecular Weight 196.63 g/mol [2]

IUPAC Name 1-(4-chlorophenyl)imidazolidin- 1]

2-one
PubChem CID 26451 [1]
CAS Number 14088-99-4 [1]
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Molecular Structure Diagram

Caption: Molecular structure of 1-(4-Chlorophenyl)-2-imidazolidinone.

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 1-(4-Chlorophenyl)-2-
imidazolidinone are not readily available in the provided search results, a general synthetic
approach can be inferred from standard organic chemistry principles for the formation of similar
heterocyclic compounds. A plausible synthetic route would involve the cyclization of a suitably
substituted precursor.

General Synthesis Workflow

A potential synthetic pathway could involve the reaction of 4-chlorophenyl isocyanate with a
protected 1,2-diaminoethane, followed by deprotection and cyclization. Alternatively, a reaction
between 1-(4-chlorophenyl)urea and a two-carbon electrophile could yield the desired product.
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Caption: A potential synthetic workflow for 1-(4-Chlorophenyl)-2-imidazolidinone.

Further research into synthetic organic chemistry literature would be required to identify and
detail specific experimental conditions, including reagents, solvents, reaction times, and
purification methods. Researchers are encouraged to consult chemical databases and peer-
reviewed journals for established protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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